{[(2-fluorophenyl)methyl]carbamoyl}methyl 3-methylthiophene-2-carboxylate

• IUPAC Name: [2-[(2-fluorophenyl)methylamino]-2-oxoethyl] 3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C15H14FNO3S/c1-10-6-7-21-14(10)15(19)20-9-13(18)17-8-11-4-2-3-5-12(11)16/h2-7H,8-9H2,1H3,(H,17,18)
• InChI Key: SORXIAHDCVLLST-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)OCC(=O)NCC2=CC=CC=C2F
• Molecular Formula: C15H14FNO3S
• Molecular Weight: 307.3 g/mol

Description

“{[(2-fluorophenyl)methyl]carbamoyl}methyl 3-methylthiophene-2-carboxylate” is a complex organic compound. It is composed of a 2-fluorophenyl group, a methylcarbamoyl group, and a 3-methylthiophene-2-carboxylate group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the 2-fluorophenyl group, the methylcarbamoyl group, and the 3-methylthiophene-2-carboxylate group. The exact synthesis process would depend on the specific conditions and reagents used.

Molecular Structure Analysis

The molecular structure of “{[(2-fluorophenyl)methyl]carbamoyl}methyl 3-methylthiophene-2-carboxylate” would be quite complex, given the presence of several different functional groups. The 2-fluorophenyl group would contain a fluorine atom attached to a phenyl ring, the methylcarbamoyl group would contain a carbonyl (C=O) and an amine (NH2) group, and the 3-methylthiophene-2-carboxylate group would contain a thiophene ring with a carboxylate group attached.

Chemical Reactions Analysis

The chemical reactions involving “{[(2-fluorophenyl)methyl]carbamoyl}methyl 3-methylthiophene-2-carboxylate” would depend on the specific conditions and reagents present. Given the presence of several different functional groups, this compound could potentially undergo a variety of reactions, including nucleophilic substitution reactions, condensation reactions, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of “{[(2-fluorophenyl)methyl]carbamoyl}methyl 3-methylthiophene-2-carboxylate” would depend on its specific molecular structure. For example, its solubility, melting point, boiling point, and other properties would be determined by the nature of its functional groups and the overall structure of the molecule.

Mechanism of Action

The mechanism of action of “{[(2-fluorophenyl)methyl]carbamoyl}methyl 3-methylthiophene-2-carboxylate” would depend on its intended use. For example, if this compound were used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with “{[(2-fluorophenyl)methyl]carbamoyl}methyl 3-methylthiophene-2-carboxylate” would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling this compound to avoid potential health risks.

Future Directions

The future directions for research on “{[(2-fluorophenyl)methyl]carbamoyl}methyl 3-methylthiophene-2-carboxylate” could include further studies on its synthesis, properties, and potential applications. For example, it could be interesting to explore its potential uses in pharmaceuticals, materials science, or other fields.